Cas no 73031-14-8 (N-Benzyl-2-(1H-indol-3-yl)acetamide)

• Product Name: N-Benzyl-2-(1H-indol-3-yl)acetamide
• CAS No: 73031-14-8
• MF: C₁₇H₁₆N₂O
• MW: 264.321743965149
• CID: 3061813
• PubChem ID: 753230
• Update Time: 2025-05-19

N-Benzyl-2-(1H-indol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-2-(1H-indol-3-yl)acetamide
• ChemDiv3_004400
• HMS1485H22
• 684-773-5
• EU-0014578
• SCHEMBL1853622
• Oprea1_692998
• 73031-14-8
• Oprea1_118695
• F1108-0022
• BRD-K99733125-001-01-1
• CS-0295171
• n-benzyl-2-(1h-indol-3-yl)-acetamide
• AKOS001119541
• IDI1_022310
• Z27749578

• Inchi： 1S/C17H16N2O/c20-17(19-11-13-6-2-1-3-7-13)10-14-12-18-16-9-5-4-8-15(14)16/h1-9,12,18H,10-11H2,(H,19,20)
• InChI Key： YFISMSIEWANYHE-UHFFFAOYSA-N
• SMILES： O=C(CC1=CNC2C=CC=CC1=2)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 264.126263138Da
• Monoisotopic Mass: 264.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on N-Benzyl-2-(1H-indol-3-yl)acetamide

N-Benzyl-2-(1H-indol-3-yl)acetamide: A Comprehensive Overview

N-Benzyl-2-(1H-indol-3-yl)acetamide, also known by its CAS number 73031-14-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a benzyl group with an indole moiety through an acetamide linkage. The benzyl group contributes to the compound's lipophilicity, while the indole ring introduces potential for bioactivity due to its aromatic and heterocyclic nature. The acetamide functional group further enhances the molecule's versatility, making it a promising candidate for various applications in drug discovery and chemical synthesis.

Recent studies have highlighted the potential of N-Benzyl-2-(1H-indol-3-yl)acetamide as a modulator of cellular signaling pathways. For instance, research published in 2023 demonstrated that this compound exhibits selective inhibition of certain kinases, which are key players in cancer progression and inflammation. The indole moiety in the molecule is particularly significant, as it has been shown to interact with various receptor systems, including serotonin receptors, suggesting potential applications in neuropharmacology.

The synthesis of N-Benzyl-2-(1H-indol-3-yl)acetamide involves a multi-step process that typically begins with the preparation of the indole derivative. This is followed by coupling reactions to introduce the benzyl and acetamide groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. These developments are crucial for translating laboratory findings into clinical applications.

In terms of biological activity, N-Benzyl-2-(1H-indol-3-yl)acetamide has been evaluated in several preclinical models. Studies have shown that it demonstrates potent anti-inflammatory properties, potentially through modulation of NF-kB signaling pathways. Additionally, its ability to inhibit specific enzymes associated with neurodegenerative diseases has positioned it as a lead compound for further investigation in Alzheimer's disease research.

The structural flexibility of N-Benzyl-2-(1H-indol-3-yl)acetamide also makes it an attractive scaffold for medicinal chemists. By modifying substituents on the benzyl or indole rings, researchers can explore a wide range of pharmacological profiles. For example, substituting the benzyl group with other aromatic moieties has been shown to enhance solubility and bioavailability, which are critical factors for drug development.

From an analytical standpoint, N-Benzyl-2-(1H-indol-3-yl)acetamide can be characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the compound's molecular structure and purity, ensuring its reliability for both research and therapeutic purposes.

In conclusion, N-Benzyl-2-(1H-indol-3-yl)acetamide (CAS No. 73031-14-) represents a valuable compound with diverse applications in chemical research and drug development. Its unique structure, coupled with recent advancements in synthesis and biological characterization, positions it as a promising candidate for addressing unmet medical needs. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in the advancement of therapeutic interventions.